Cas no 622-97-9 (p-Methylstyrene)

p-Methylstyrene structure
p-Methylstyrene structure
p-Methylstyrene
622-97-9
C9H10
118.1757
MFCD00008621
39108
12161

p-Methylstyrene Properties

Names and Identifiers

    • 1-Methyl-4-vinylbenzene
    • 4-Vinyltoluene
    • Methylstyrenepvinyltoluene
    • 4-Methylstyrene
    • 1-ethenyl-4-methylbenzene
    • 4-Vinyltoluene (stabilized with TBC)
    • Styrene,p-methyl- (8CI)
    • (4-Methylphenyl)ethene
    • (4-Tolyl)ethene
    • 1-p-Tolylethene
    • 4-Ethenylmethylbenzene
    • 4-Methylvinylbenzene
    • PMS
    • p-Methylstyrene
    • p-Vinyltoluene
    • 1-Methyl-4-vinylbenzene contains 3,5-di-tert-butylcatechol as inhibitor
    • NS00019678
    • HSDB 6503
    • para-Methylstyrene
    • CAS-622-97-9
    • NCGC00249220-01
    • 4-Methylstyrene, 96%, contains 3,5-di-tert-butylcatechol as inhibitor
    • CHEBI:173312
    • NCGC00259943-01
    • 4-VINYLTOLUENE [HSDB]
    • EINECS 215-292-7
    • CCRIS 3488
    • 622-97-9
    • 24936-41-2
    • J-015739
    • Q2497958
    • F0001-1664
    • 54193-24-7
    • 1319-73-9
    • DTXCID10889
    • p-Methylstyrene, stabilized
    • p-Methyl-styrene
    • 1-(4-Methylphenyl)-1-ethene
    • paramethyl styrene
    • NCGC00256510-01
    • BRN 1209317
    • poly(4-methyl styrene)
    • p-Methyl styrene
    • METHYLSTYRENE, P-
    • Styrene, p-methyl-
    • FT-0619109
    • 4-05-00-01369 (Beilstein Handbook Reference)
    • Methylstyrene
    • M0428
    • p-MS
    • UNII-HJ7H0G60Q0
    • DTXSID3020889
    • Benzene, 1-ethenyl-4-methyl-
    • Tox21_202394
    • Tox21_302751
    • MFCD00008621
    • Benzene, ethenyl-, monomethyl deriv.
    • CHEMBL3187064
    • AKOS009031478
    • Z104479340
    • InChI=1/C9H10/c1-3-9-6-4-8(2)5-7-9/h3-7H,1H2,2H
    • 4-Methylstyrene, >=99.0%, contains ~0.005% 4-tert-butylcatechol as inhibitor
    • EN300-20627
    • 4-Methylstyrene (stabilized with TBC)
    • 4-Methylsytrene (stabilized with TBC)
    • HJ7H0G60Q0
    • EINECS 210-762-8
    • +Expand
    • MFCD00008621
    • JLBJTVDPSNHSKJ-UHFFFAOYSA-N
    • 1S/C9H10/c1-3-9-6-4-8(2)5-7-9/h3-7H,1H2,2H3
    • C=CC1=CC=C(C)C=C1
    • 1209317

Computed Properties

  • 118.07800
  • 0
  • 0
  • 1
  • 118.07825
  • 9
  • 86.2
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • nothing
  • 0
  • 0

Experimental Properties

  • 2.63800
  • 0.00000
  • n20/D 1.542(lit.)
  • Miscible with benzene. slightly miscible with water.
  • 175°C(lit.)
  • -34 °C
  • <1 mmHg ( 20 °C)
  • Fahrenheit: 114.8 ° f
    Celsius: 46 ° c
  • 3695
  • 0.089g/l
  • Colorless or yellow liquid [1]
  • Insoluble in water, soluble in ethanol, ether, benzene. [15]
  • 0.897 g/mL at 25 °C(lit.)

p-Methylstyrene Security Information

p-Methylstyrene Customs Data

  • 29029050
  • China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

p-Methylstyrene Related Literature